Cas no 2229269-97-8 (3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-2-oxopropanoic acid)

• Product Name: 3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-2-oxopropanoic acid
• CAS No: 2229269-97-8
• MF: C₁₄H₁₆FNO₅
• MW: 297.2789478302
• CID: 6547708
• PubChem ID: 137731906
• Update Time: 2025-06-11

3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-2-oxopropanoic acid
• EN300-1890789
• 3-(2-{[(tert-butoxy)carbonyl]amino}-5-fluorophenyl)-2-oxopropanoic acid
• 2229269-97-8

• Inchi： 1S/C14H16FNO5/c1-14(2,3)21-13(20)16-10-5-4-9(15)6-8(10)7-11(17)12(18)19/h4-6H,7H2,1-3H3,(H,16,20)(H,18,19)
• InChI Key： RXMFVIBBCKKVHP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CC(C(=O)O)=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 297.10125077g/mol
• Monoisotopic Mass: 297.10125077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 92.7Ų

Additional information on 3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-2-oxopropanoic acid

Research Brief on 3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-2-oxopropanoic acid (CAS: 2229269-97-8)

In recent years, the compound 3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-2-oxopropanoic acid (CAS: 2229269-97-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and targeted drug delivery systems. The tert-butoxycarbonyl (Boc) protecting group and the fluorophenyl moiety are key structural elements that contribute to its biological activity and stability, making it a valuable intermediate in synthetic chemistry and drug discovery.

Recent studies have focused on the synthesis and optimization of 3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-2-oxopropanoic acid to enhance its pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity. Additionally, computational modeling was utilized to predict its binding affinity with target enzymes, revealing potential applications in treating metabolic disorders.

Another significant area of research involves the compound's role as a precursor in the synthesis of bioactive molecules. For instance, a 2024 study published in Bioorganic & Medicinal Chemistry Letters demonstrated its utility in generating fluorinated analogs of known kinase inhibitors. The incorporation of the fluorine atom was found to enhance metabolic stability and bioavailability, highlighting the compound's versatility in drug design. Furthermore, in vitro assays confirmed that derivatives of 3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-2-oxopropanoic acid exhibited potent inhibitory activity against specific cancer cell lines, suggesting its potential as a lead compound in oncology research.

Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic profile. Ongoing research aims to explore its interactions with biological targets at the molecular level, leveraging techniques such as X-ray crystallography and surface plasmon resonance (SPR). Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications, paving the way for innovative therapies in the coming years.

In conclusion, 3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-2-oxopropanoic acid represents a promising scaffold in medicinal chemistry, with demonstrated potential in enzyme inhibition and drug development. Continued research into its synthetic pathways, biological activity, and therapeutic applications will be crucial for unlocking its full potential. This brief underscores the importance of interdisciplinary collaboration and cutting-edge analytical techniques in advancing our understanding of this compound and its derivatives.